N-{1-[1-(2,4-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]-3-methyl-1H-pyrazol-5-yl}-2-phenoxyacetamide

• IUPAC Name: N-[2-[1-(2,4-dimethylphenyl)pyrazolo[3,4-d]pyrimidin-4-yl]-5-methylpyrazol-3-yl]-2-phenoxyacetamide
• InChI: InChI=1S/C25H23N7O2/c1-16-9-10-21(17(2)11-16)31-24-20(13-28-31)25(27-15-26-24)32-22(12-18(3)30-32)29-23(33)14-34-19-7-5-4-6-8-19/h4-13,15H,14H2,1-3H3,(H,29,33)
• InChI Key: XMFUJNFSKDIMOD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)N2C3=C(C=N2)C(=NC=N3)N4C(=CC(=N4)C)NC(=O)COC5=CC=CC=C5)C
• Molecular Formula: C25H23N7O2
• Molecular Weight: 453.5 g/mol

Description

The compound is a complex organic molecule with several functional groups. It contains a pyrazolo[3,4-d]pyrimidin-4-yl group, a 2,4-dimethylphenyl group, a 3-methyl-1H-pyrazol-5-yl group, and a 2-phenoxyacetamide group.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. Without specific literature or patents, it’s difficult to provide a detailed synthesis route.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several rings and functional groups. The 3D structure could be determined using techniques such as X-ray crystallography or NMR.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions and reagents used. The presence of several functional groups means that it could participate in many different types of reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as its polarity, solubility, melting point, and boiling point could be predicted based on its molecular structure.

Scientific Research Applications

Medicinal Chemistry and Drug Discovery

• .

Antimicrobial Activity

• Thiophene derivatives exhibit antimicrobial properties. .

Analgesic and Anti-Inflammatory Effects

• .

Antitumor Potential

• .

Material Science and Optoelectronics

• Thiophenes find applications beyond medicine. .

Corrosion Inhibition

• .

Mechanism of Action

Without specific studies, it’s difficult to predict the mechanism of action of this compound. It could potentially interact with various biological targets due to its complex structure.

Safety and Hazards

As with any chemical compound, handling this substance would require appropriate safety precautions. Without specific toxicity data, it’s difficult to comment on its potential hazards.

Future Directions

The potential applications of this compound would depend on its biological activity. It could be of interest in fields such as medicinal chemistry or material science, among others.